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Cat. No.: B15128780 Get Quote

Introduction
Guajadial, a meroterpenoid compound isolated from the leaves of the guava plant (Psidium

guajava), has demonstrated notable antineoplastic activity against non-small-cell lung

carcinoma.[1] This document provides a summary of the current understanding of the cellular

response of the A549 lung cancer cell line to Guajadial and its parent extracts. The information

is intended for researchers, scientists, and professionals in drug development, offering insights

into its cytotoxic effects, induction of apoptosis, and potential signaling pathways. While specific

data on isolated Guajadial is emerging, much of the current research is based on the broader

effects of P. guajava leaf extracts.

Data Presentation
Cytotoxicity of Guava Leaf Extracts and Guajadial E on
A549 Cells
The following table summarizes the cytotoxic effects of P. guajava leaf extracts and a specific

isomer of Guajadial on the A549 cell line. It is important to note that the extracts contain a

mixture of bioactive compounds, including but not limited to Guajadial.
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Compound/
Extract

Cell Line Assay Endpoint Result Reference

Concentrated

Guava

Leaves

Extract (C10)

A549
Sulforhodami

ne B
IC50

Enhanced 1.7

times after in

vitro

gastrointestin

al simulation

[2]

Non-

concentrated

Guava

Leaves

Extract (NC)

A549
Sulforhodami

ne B
IC50

Enhanced 3.5

times after in

vitro

gastrointestin

al simulation

[2]

Concentrated

Guava

Leaves

Extract (C20)

A549
Sulforhodami

ne B
IC50

Enhanced 3.0

times after in

vitro

gastrointestin

al simulation

[2]

Guajadial E A549 Not Specified IC50 6.30 µg/mL [1]

Effects of Guava Leaf Extract on A549 Cell Proliferation
and Oxidative Stress
Treatment with ethanolic extracts of P. guajava leaves has been shown to inhibit the

proliferation of A549 cells and reduce markers of oxidative stress.

Treatment Concentration
Effect on A549
Cell
Proliferation

Effect on Lipid
Peroxidation
(MDA Levels)

Reference

P. guajava Leaf

Extract
0.97 mg/mL

Reduced by ~70-

90%

Suppressed lipid

peroxyl radicals
[3]

P. guajava Leaf

Extract
1.94 mg/mL

Reduced by ~70-

90%

Suppressed lipid

peroxyl radicals
[3]
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Signaling Pathways
Postulated Signaling Pathway for Guava Leaf Extract in
Lung Cancer Cells
A network pharmacology study of guava leaf constituents suggests that their antitumor effects

in lung cancer, including on cell lines like A549, may be mediated through the PI3K-Akt

signaling pathway.[4][5] The extract's components likely interact with multiple targets within this

pathway, leading to the inhibition of cell proliferation and induction of apoptosis.
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Guava Leaf Extract
(Containing Guajadial)

PI3K

Inhibits

Akt

Activates

Cell Proliferation

Promotes

Apoptosis

Inhibits

Start:
Culture A549 Cells

Seed Cells in
Multi-well Plates

Treat with Guajadial
(Varying Concentrations & Times)

Cell Viability Assay
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Apoptosis Assay
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Western Blot Analysis
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Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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